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Compound of Interest

2-
Compound Name: _ )
(Trifluoromethylthio)benzaldehyde

CAS No.: 57830-48-5

Cat. No.: B1586764

L J

2-(Trifluoromethylthio)benzaldehyde (CAS No. 57830-48-5) is an important synthetic
intermediate in the development of novel pharmaceuticals and agrochemicals.[1] Its utility
stems from the unique combination of a reactive aldehyde functional group and the electron-
withdrawing trifluoromethylthio (-SCF3) moiety. This structure imparts specific reactivity profiles
that are valuable in organic synthesis but also introduces distinct handling and safety
challenges. The presence of the aldehyde group suggests potential for irritation and
sensitization, while the organofluorine component necessitates careful consideration of its
stability and reactivity.[2]

This guide, intended for laboratory researchers and drug development professionals, provides
a comprehensive overview of the safety considerations, handling protocols, and emergency
procedures for 2-(Trifluoromethylthio)benzaldehyde. As Senior Application Scientists, our
goal is not merely to list procedures but to explain the causality behind them, fostering a culture
of safety grounded in scientific understanding.

Section 1: Chemical Identity and Physicochemical
Properties

A foundational understanding of a compound's physical properties is the first step in a robust
safety assessment. These characteristics dictate its behavior under laboratory conditions and
inform appropriate storage and handling protocols.
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Property Value Source

CAS Number 57830-48-5 [1]

Molecular Formula CsHsF30S [1]

Molecular Weight 206.19 g/mol [1]
Colorless to light yellow clear

Appearance o [3]
liquid

Boiling Point 70-71°C at 16 mmHg [2]

Store in a dry, cool, well-

ventilated place. Keep

Storage Conditions container tightly closed and [4115][6]
under an inert gas
atmosphere.

Sensitivity Air sensitive [21[31[41[5]

The air sensitivity is a critical handling parameter.[2][3][4] Oxidation of the aldehyde group to
the corresponding carboxylic acid can occur upon prolonged exposure to air, not only affecting
product purity but also potentially changing its toxicological profile. Therefore, storage under an
inert atmosphere (e.g., nitrogen or argon) is imperative.[5][6]

Section 2: GHS Hazard Identification and
Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 2-
(Trifluoromethylthio)benzaldehyde is not readily available in the search results, we can infer
its likely hazard profile by examining structurally related compounds, such as other substituted
benzaldehydes and organofluorine molecules. Analogues like 2-(trifluoromethyl)benzaldehyde
and other benzaldehyde derivatives consistently show a similar pattern of hazards.[5][7][8]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[5]

Skin Corrosion/Irritation Category 2
[71(8]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S

Irritation irritation.[5][7][8]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation.[5][7]

H302+H332: Harmful if

Acute Toxicity (Oral, Inhalation)  Category 4 (Likely) .
swallowed or if inhaled.[7]

Pictogram:

o GHSO07 (Exclamation Mark): Indicates skin and eye irritation, skin sensitization, acute toxicity
(harmful), narcotic effects, or respiratory tract irritation.[7]

Signal Word:
e Warning[5]
Causality of Hazards:

« Irritation: The aldehyde functional group is a known irritant. It can react with proteins and
other biomolecules in the skin, eyes, and respiratory tract, leading to an inflammatory

response.[7][9]

o Toxicity: Like many aromatic aldehydes, it can be harmful if ingested or inhaled.[7][9] The
trifluoromethylthio group, while adding stability to the molecule, also increases its lipophilicity,
which can facilitate absorption through the skin and mucous membranes.

Section 3: Proactive Risk Mitigation: A Step-by-Step
Workflow

A proactive approach to safety involves a systematic process of risk assessment and control
implementation before any experiment begins. Simply relying on personal protective equipment
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(PPE) is insufficient; it is the last line of defense. The following workflow should be adopted.

Risk Assessment & Mitigation

1. Hazard Identification
Review SDS of starting material
and related compounds.

A

2. Experimental Protocol Review
Assess quantities, reaction conditions
(temp, pressure), and potential byproducts.

3. Implement Control Measures

(Hierarchy of Controls)

4. Prepare Emergency Response Plan
Locate safety shower, eyewash, spill kit.
Have relevant SDS accessible.

Engineering Controls

Work in a certified chemical fume hood.

A

Administrative Controls

5. Conduct Experiment :
- . Develop a Standard Operating Procedure (SOP).
Execute protocol with all controls in place. Restrict access to authorized personnel.

l s

6. Post-Experiment Review

Personal Protective Equipment (PPE)
Gloves, safety goggles, lab coat.

Document any incidents or near-misses.
Update risk assessment for future work.

Click to download full resolution via product page

Caption: Workflow for proactive risk assessment and mitigation.
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Experimental Protocol: Engineering Controls in Practice

e Fume Hood Usage: All manipulations involving 2-(Trifluoromethylthio)benzaldehyde,
including weighing, transferring, and setting up reactions, must be performed inside a
certified chemical fume hood to minimize inhalation exposure.[10]

e Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before
starting work.

 Inert Atmosphere: For transfers and reactions, use techniques like a Schlenk line or a glove
box to maintain an inert atmosphere, preventing compound degradation and unknown side
reactions.[5]

Section 4: Emergency Response Protocols

Even with robust preventative measures, accidental exposures or spills can occur. A well-
rehearsed emergency plan is critical to minimizing harm.

First-Aid Measures:

 Inhalation: Immediately move the affected person to fresh air.[9] If breathing is difficult or
stops, provide artificial respiration. Seek immediate medical attention.[9] The primary risk is
respiratory tract irritation.[5][7]

» Skin Contact: Remove all contaminated clothing immediately.[11][12] Flush the affected skin
area with copious amounts of water for at least 15 minutes.[12] If irritation persists, seek
medical attention.[8] The aldehyde can cause significant irritation.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][13] Remove contact lenses if present and
easy to do.[8][13] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention and show the SDS or container label to the medical
professional.[9]
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Chemical Spill Management Protocol: The response to a chemical spill depends critically on its
scale and the immediate hazards it presents.

Assess Spill
Is it a minor spill?
(<100 mL, contained, no immediate fire
or inhalation hazard)

\

Don appropriate PPE:
Alert others and - Nitrile/Neoprene Gloves
IMMEDIATELY EVACUATE the area. - Safety Goggles & Face Shield
- Lab Coat

Confine the spill area Contain the spill using

by closing doors. sorbent pads or vermiculite.

Report the spill to Absorb the spill.

Emergency Services / EHS. Collect material with non-sparking tools.

i

Decontaminate the area
with a suitable solvent, followed
by soap and water.

l

Package waste in a sealed,
labeled container for
hazardous waste disposal.
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Caption: Decision tree for chemical spill response.

Step-by-Step Spill Cleanup (Minor Spill):

Alert & Secure: Alert personnel in the immediate area.[14] Restrict access to the spill
location.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could rapidly vaporize the
material.

Don PPE: Wear two pairs of nitrile or neoprene gloves, chemical splash goggles, a face
shield, and a lab coat.[10]

Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a
commercial sorbent.[15] Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste
container.[15]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol), followed by a thorough wash with soap and water.

Dispose: All contaminated materials, including gloves and cleaning cloths, must be placed in
the sealed hazardous waste container for proper disposal according to institutional
guidelines.[7]

Section 5: Safe Storage, Handling, and Disposal

Handling:

Always handle this compound in a well-ventilated area, preferably a chemical fume hood.[4]
[11]

Avoid contact with skin and eyes and avoid breathing vapors or mists.[4]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1586764?utm_src=pdf-body-img
https://rainbowtech.net/wp-content/uploads/6276_6277_6278_Emergency-Spill-Response-Guidelines.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-013_v.2.0_hydrofluoricacidguidelines.pdf
https://www.carlroth.com/medias/SDB-4372-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA0NTF8YXBwbGljYXRpb24vcGRmfGFEYzFMMmc1WVM4NU1qQXhPRFF4TkRNNE56VXdMMU5FUWw4ME16Y3lYMGRDWDBWT0xuQmtaZ3w4ZGE1NmM4MGZhNzIyNmM1N2I0YmU0YjFjOGQxYWQ0ZjhjNTM5MGVhMTA3ZjkyZDRmODlhODE5OGM2ODcyMzc2
https://www.carlroth.com/medias/SDB-4372-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA0NTF8YXBwbGljYXRpb24vcGRmfGFEYzFMMmc1WVM4NU1qQXhPRFF4TkRNNE56VXdMMU5FUWw4ME16Y3lYMGRDWDBWT0xuQmtaZ3w4ZGE1NmM4MGZhNzIyNmM1N2I0YmU0YjFjOGQxYWQ0ZjhjNTM5MGVhMTA3ZjkyZDRmODlhODE5OGM2ODcyMzc2
https://www.chemos.de/import/data/msds/GB_en/100-52-7-A0019505-GB-en.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-NC01-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTUyMjV8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzVZeTlvTURNdk9EazNORE01TmpnNE1qazNOQzV3WkdZfDkxZmNjNWYzMzI3NmQ0MzhjZTZkZDM3NTZmOTBjNmFiMTZmMGE5NDFlNjgzNjRjNjk4M2U3YTUxNDgyMjhiNTM
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Use personal protective equipment as detailed previously: safety goggles, chemically
resistant gloves (neoprene or nitrile are recommended), and a lab coat.[5][16]

» Wash hands thoroughly after handling, even if gloves were worn.[4][5][8]
o Keep away from open flames, hot surfaces, and sources of ignition.[4][6]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7][13] The
recommended storage temperature is often below 15°C.[3]

e Due to its air sensitivity, storing under an inert gas like nitrogen or argon is crucial for
maintaining purity and safety.[3][5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
acids.[6]

Disposal:
» Waste material must be disposed of in accordance with national and local regulations.

» Do not mix with other waste. Unused product and contaminated materials should be treated
as hazardous waste and disposed of through a licensed professional waste disposal service.

[719]

Conclusion: A Commitment to Scientific Integrity
and Safety

2-(Trifluoromethylthio)benzaldehyde is a valuable reagent whose ultility is directly linked to
its chemical reactivity. This same reactivity necessitates a respectful and informed approach to
its handling. For the research scientist, safety is not a checklist but an integral part of
experimental design and execution. By understanding the chemical principles behind the
hazards—the reactivity of the aldehyde, the properties of the organofluorine group, and the
compound's air sensitivity—we can move beyond rote memorization of rules to a state of
proactive safety awareness. This mindset ensures not only the personal safety of laboratory
personnel but also the integrity and reproducibility of the scientific work being conducted.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2815-3-10.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2815-3-10.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T2405&langSelector=en&selectedCountry=KR
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC232680250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemos.de/import/data/msds/GB_en/100-52-7-A0019505-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2613503&productDescription=2-METHOXY-5-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/T1281
https://www.tcichemicals.com/IN/en/p/T1281
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2815-3-10.pdf
https://www.fishersci.com/store/msds?partNumber=AC232680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC232680250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/100-52-7-A0019505-GB-en.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://www.benchchem.com/product/b1586764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

References

SAFETY DATA SHEET. (2025, September 18). Thermo Fisher Scientific.

Safety Data Sheet: Benzaldehyde. (2021, June 17). Chemos GmbH&Co.KG.
Safety D

2-Hydroxy-3-(trifluoromethyl)

SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.

SAFETY DATA SHEET. (2025, November 26). TCI Chemicals.

Exploring the Chemical Properties and Uses of 2-(Trifluoromethyl)benzaldehyde. NINGBO
INNO PHARMCHEM CO.,LTD.

Safety D

SAFETY DATA SHEET. (2024, March 31). Fisher Scientific.

Fluorine Safety. Purdue University Department of Chemistry.

Benzaldehyde Safety Data Sheet. (2025, November 6). Sigma-Aldrich.
2-(Trifluoromethylthio)benzaldehyde. Santa Cruz Biotechnology.
2-(Trifluoromethyl)benzaldehyde. Tokyo Chemical Industry (India) Pvt. Ltd.
SAFETY D

Chemical Spill Procedures. Princeton University Environmental Health and Safety.
Emergency Spill Response Guidelines. Unknown Source.

Guidelines for the Safe Use of Hydrofluoric Acid. McGill University.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(Trifluoromethylthio)benzaldehyde | CAS 57830-48-5 | SCBT - Santa Cruz
Biotechnology [scht.com]

2. nbinno.com [nbinno.com]

3. 2-(Trifluoromethyl)benzaldehyde | 447-61-0 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]
5. synquestlabs.com [synquestlabs.com]

6. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1586764?utm_src=pdf-body
https://www.benchchem.com/product/b1586764?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-trifluoromethylthio-benzaldehyde-57830-48-5
https://www.scbt.com/p/2-trifluoromethylthio-benzaldehyde-57830-48-5
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-and-uses-of-2-trifluoromethyl-benzaldehyde-sr
https://www.tcichemicals.com/IN/en/p/T1281
https://www.tcichemicals.com/IN/en/p/T1281
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2815-3-10.pdf
https://www.fishersci.com/store/msds?partNumber=AC232680250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7. chemos.de [chemos.de]

8. tcichemicals.com [tcichemicals.com]

9. gustavus.edu [gustavus.edu]

10. mcgill.ca [mcgill.ca]

11. carlroth.com [carlroth.com]

12. ehs.princeton.edu [ehs.princeton.edu]
13. fishersci.com [fishersci.com]

14. rainbowtech.net [rainbowtech.net]

15. carlroth.com [carlroth.com]

16. ipo.rutgers.edu [ipo.rutgers.edu]

To cite this document: BenchChem. [Introduction: Understanding the Molecule and Its
Associated Risks]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1586764#2-trifluoromethylthio-benzaldehyde-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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